Cas no 869078-22-8 ((2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869078-22-8
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 6325268
• PubChem ID: 7197967
• Update Time: 2024-01-06

(2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one
• 869078-22-8
• AKOS002236671
• (Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-(morpholinomethyl)benzofuran-3(2H)-one
• SR-01000017741-1
• (2Z)-6-hydroxy-2-[(4-methoxyphenyl)methylidene]-7-[(morpholin-4-yl)methyl]-2,3-dihydro-1-benzofuran-3-one
• F1860-0362
• SR-01000017741
• (2Z)-6-hydroxy-2-[(4-methoxyphenyl)methylidene]-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one

• Inchi： 1S/C21H21NO5/c1-25-15-4-2-14(3-5-15)12-19-20(24)16-6-7-18(23)17(21(16)27-19)13-22-8-10-26-11-9-22/h2-7,12,23H,8-11,13H2,1H3/b19-12-
• InChI Key： GMIPTKQFYWYTKC-UNOMPAQXSA-N
• SMILES： O1CCN(CC1)CC1C(=CC=C2C(/C(=C/C3C=CC(=CC=3)OC)/OC=12)=O)O

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids